Cas no 90213-77-7 (7H-Pyrrolo[2,3-d]pyrimidine, 7,7'-methylenebis[2,4-dichloro-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine, 7,7'-methylenebis[2,4-dichloro-
• CAS No: 90213-77-7
• MF: C₁₃H₆Cl₄N₆
• MW: 388.038937091827
• CID: 791721
• PubChem ID: 71429688
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine, 7,7'-methylenebis[2,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 7,7'-methylenebis[2,4-dichloro-
• 2,4-dichloro-7-[(2,4-dichloropyrrolo[2,3-d]pyrimidin-7-yl)methyl]pyrrolo[2,3-d]pyrimidine
• Bis(2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)methane
• 7,7'-Methylenebis(2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine)
• DTXSID30848356
• 2,4-dichloro-7-({2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}methyl)-7H-pyrrolo[2,3-d]pyrimidine
• 90213-77-7

• Inchi： 1S/C13H6Cl4N6/c14-8-6-1-3-22(10(6)20-12(16)18-8)5-23-4-2-7-9(15)19-13(17)21-11(7)23/h1-4H,5H2
• InChI Key： QBLXHSSZXNWGCY-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CN(C2=NC(=N1)Cl)CN1C=CC2=C(N=C(N=C12)Cl)Cl

Computed Properties

• Exact Mass: 387.937855g/mol
• Monoisotopic Mass: 385.940805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 61.4Ų